Cas no 104246-29-9 (N-4-(Aminosulfonyl)phenyl-3-chloropropanamide)

• Product Name: N-4-(Aminosulfonyl)phenyl-3-chloropropanamide
• CAS No: 104246-29-9
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• MDL: MFCD03383381
• CID: 126110
• PubChem ID: 4439834
• Update Time: 2025-04-18

N-4-(Aminosulfonyl)phenyl-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(4-sulfamoylphenyl)propanamide
• N-[4-(Aminosulfonyl)phenyl]-3-chloropropanamide
• Propanamide,N-[4-(aminosulfonyl)phenyl]-3-chloro-
• 3-Chlor-propionsaeure-(4-sulfamoyl-anilid)
• 4-(3-chloropropanoylamino)benzenesulfonamide
• 4-(3-chloropropionylamino)benzenesulfonamide
• AC1NB9R3
• AC1Q55CJ
• ACMC-1BQ8P
• CTK4A2882
• N-(3-chloro-propionyl)-sulfanilic acid amide
• N-(3-Chlor-propionyl)-sulfanilsaeure-amid
• SBB040637
• 3-chloro-N-(4-sulfamoylphenyl)propionamide
• 4-BIPHENYL-[1,3]DIOXOL-5-YL-CARBOXYLICACID
• DTXSID90403324
• 104246-29-9
• EN300-25807
• CS-0268448
• AKOS000268704
• MFCD03383381
• SCHEMBL17510035
• LS-06246
• N-4-(Aminosulfonyl)phenyl-3-chloropropanamide

• MDL： MFCD03383381
• Inchi： 1S/C9H11ClN2O3S/c10-6-5-9(13)12-7-1-3-8(4-2-7)16(11,14)15/h1-4H,5-6H2,(H,12,13)(H2,11,14,15)
• InChI Key： WKWALIXZDKXXKC-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 262.01803
• Monoisotopic Mass: 262.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26